Cas no 2503207-78-9 (Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride)

• Product Name: Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride
• CAS No: 2503207-78-9
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• MDL: MFCD32860088
• CID: 5669630
• PubChem ID: 154857295
• Update Time: 2025-06-13

Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27146274
• 2503207-78-9
• tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride
• Tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,6-naphthyridine-2-carboxylate;hydrochloride
• Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride

• MDL： MFCD32860088
• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-7-5-10-8-14-6-4-11(10)9-15;/h10-11,14H,4-9H2,1-3H3;1H
• InChI Key： AXKNCMQRVDFRFC-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC2CNCCC2C1)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride

Introduction to Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride (CAS No. 2503207-78-9)

Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride, a compound with the chemical formula corresponding to its CAS number 2503207-78-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of decahydro-naphthyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The presence of a tert-butyl group and a carboxylate moiety in its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The structure of Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride consists of a decahydro-naphthyridine core, which is a fused bicyclic system containing both pyridine and piperidine rings. This core structure is known for its ability to interact with various biological targets, making it a versatile scaffold for drug design. The tert-butyl group, attached to the 2-position of the decahydro-naphthyridine ring, enhances the lipophilicity of the molecule, while the carboxylate group at the 2-position provides a site for further functionalization and interaction with biological receptors.

In recent years, there has been growing interest in developing novel therapeutic agents based on naphthyridine derivatives due to their broad spectrum of biological activities. These derivatives have been shown to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific modifications present in Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride make it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The decahydro-naphthyridine scaffold is known to be capable of binding to various protein targets, including enzymes and receptors involved in critical biological pathways. The tert-butyl and carboxylate groups provide additional points for interaction with these targets, potentially enhancing binding affinity and selectivity. This makes Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride a promising candidate for development into novel therapeutic agents.

Recent studies have highlighted the importance of decahydro-naphthyridine derivatives in medicinal chemistry. For instance, researchers have demonstrated that these compounds can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The structural features of Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride, including its lipophilicity and functional groups, make it well-suited for interacting with such enzymes.

The synthesis of Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired decahydro-naphthyridine core. Additionally, methods for introducing the tert-butyl and carboxylate groups have been optimized to ensure high yields and purity.

In terms of pharmacological activity, preliminary studies on Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride have shown promising results. In vitro assays have indicated that this compound exhibits inhibitory activity against certain enzymes and may have potential applications in treating inflammatory diseases. Furthermore, its ability to interact with biological targets suggests that it could be developed into a therapeutic agent with multiple modes of action.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, it could serve as a building block for designing novel materials with specific biological properties.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, compounds like Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride provide valuable starting points for this process. By understanding their structure-activity relationships and optimizing their properties, researchers can accelerate the discovery of new therapeutic agents.

In conclusion, Tert-butyl decahydro-2,6-naphthyridine-2-carboxylate hydrochloride (CAS No. 2503207-78-9) is a significant molecule with potential applications in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues in this area, we can expect to see more developments related to this compound and its derivatives.